Cas no 7153-23-3 (6,7-Dimethylquinoxaline)

• Product Name: 6,7-Dimethylquinoxaline
• CAS No: 7153-23-3
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD03931879
• CID: 564327
• PubChem ID: 247669
• Update Time: 2025-08-02

6,7-Dimethylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethylquinoxaline
• Quinoxaline,6,7-dimethyl-
• 6,7-Dimethyl-chinoxalin
• 6,7-dimethyl-quinoxaline
• HMS3079J10
• quinoxaline,6,7-dimethyl
• MLS002693408
• AKOS022173498
• NSC-62693
• FT-0620867
• InChI=1/C10H10N2/c1-7-5-9-10(6-8(7)2)12-4-3-11-9/h3-6H,1-2H
• MFCD03931879
• NSC62693
• NSC 62693
• 7153-23-3
• SMR001559363
• CHEMBL2143755
• DTXSID60289672
• A844209
• SCHEMBL2491011
• A866419
• JOAAHJHQXOCSAW-UHFFFAOYSA-N
• quinoxaline, 6,7-dimethyl-
• DB-081720
• DTXCID50240818

• MDL： MFCD03931879
• Inchi： 1S/C10H10N2/c1-7-5-9-10(6-8(7)2)12-4-3-11-9/h3-6H,1-2H3
• InChI Key： JOAAHJHQXOCSAW-UHFFFAOYSA-N
• SMILES： N1C=CN=C2C=C(C)C(C)=CC=12

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 2.24660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6,7-Dimethylquinoxaline

6,7-Dimethylquinoxaline: A Comprehensive Overview

6,7-Dimethylquinoxaline (CAS No. 7153-23-3) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the quinoxaline family, which is characterized by a bicyclic structure consisting of two fused benzene rings with two nitrogen atoms. The presence of methyl groups at the 6 and 7 positions introduces unique electronic and steric properties, making 6,7-dimethylquinoxaline a versatile building block for various applications.

The synthesis of 6,7-dimethylquinoxaline typically involves the condensation of aldehydes or ketones with ammonia or ammonium salts. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the process further. These innovations not only enhance the yield but also contribute to the scalability of 6,7-dimethylquinoxaline production for industrial applications.

One of the most promising applications of 6,7-dimethylquinoxaline lies in its role as a precursor for advanced materials. For instance, it serves as a key component in the synthesis of quinoxaline-based polymers, which exhibit excellent thermal stability and electrical conductivity. These polymers are being explored for use in flexible electronics, organic light-emitting diodes (OLEDs), and sensors. Recent studies have demonstrated that incorporating 6,7-dimethylquinoxaline into polymer frameworks can significantly improve their mechanical properties and optical performance.

In the pharmaceutical industry, 6,7-dimethylquinoxaline has been investigated as a potential lead compound for drug development. Its structural versatility allows for functionalization at various positions on the quinoxaline ring, enabling the creation of bioactive molecules with specific therapeutic targets. For example, derivatives of 6,7-dimethylquinoxaline have shown promise as anti-inflammatory agents and anticancer drugs. Researchers have also explored its potential as a scaffold for designing inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and neurodegenerative disorders.

The electronic properties of 6,7-dimethylquinoxaline make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient acceptor in donor-acceptor systems has been leveraged in the development of new types of photovoltaic materials. Recent studies have reported enhanced power conversion efficiencies in solar cells incorporating 6,7-dimethylquinoxaline derivatives due to their improved charge transport properties and light-harvesting capabilities.

From an environmental perspective, 6,7-dimethylquinoxaline has been studied for its potential role in green chemistry applications. Its use as a catalyst or catalyst precursor in sustainable chemical transformations is an area of active research. For instance, researchers have reported that certain derivatives of 6,7-dimethylquinoxaline can effectively catalyze reactions such as hydrogenation and oxidation under mild conditions, reducing the need for hazardous reagents.

In conclusion, 6,7-dimethylquinoxaline (CAS No. 7153-23-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and structural flexibility continue to drive innovation in materials science, pharmacology, and electronics. As researchers uncover new ways to harness its potential through cutting-edge methodologies and interdisciplinary approaches, 6,7-dimethylquinoxaline is poised to play an increasingly important role in advancing modern technology and medicine.